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Compound of Interest

Compound Name: 3-Ethylcyclopentene

Cat. No.: B1593912

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Ethylcyclopentene, a cyclic
alkene of interest in organic synthesis. This document collates its chemical and physical

properties, spectroscopic data, a plausible synthetic route with a general experimental protocol,
and safety information.

Chemical and Physical Properties

3-Ethylcyclopentene is a flammable, colorless liquid.[1][2] Its key physical and chemical
properties are summarized in the table below, compiled from various sources.
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Property Value Source
CAS Number 694-35-9 [1][2][3]
Molecular Formula C7Ha12 [11[2][3]
Molecular Weight 96.17 g/mol [3]
Density 0.7784 - 0.804 g/cm3 [1112]
Boiling Point 97.8 - 97.85 °C at 760 mmHg [1][2]

Refractive Index

1.4291 - 1.447

[1](2]

Melting Point

-108.93 °C (estimate)

[1]

Vapor Pressure

47.1 mmHg at 25°C

[2]

InChl

INChl=1S/C7H12/c1-2-7-5-3-4
6-7/h3,5,7H,2,4,6H2,1H3

[4]

InChlKey

HICUGGYRYZOXJI-
UHFFFAOYSA-N

[4]

Canonical SMILES

CCc1lcce=C1

[4]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-
Ethylcyclopentene. While detailed peak lists are not readily available in the public domain, the
following summarizes the available spectral information.

The mass spectrum of 3-Ethylcyclopentene is available through the NIST WebBook.[5] The
fragmentation pattern for cyclic alkanes and alkenes typically involves the loss of alkyl
fragments. For 3-Ethylcyclopentene, one would expect to see fragmentation corresponding to
the loss of the ethyl group (M-29) and other characteristic hydrocarbon fragments.

The gas-phase IR spectrum of 3-Ethylcyclopentene is available in the NIST/EPA Gas-Phase
Infrared Database.[6][7] Key expected absorptions would include:

e C-H stretching from the alkene and alkane portions of the molecule.
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e C=C stretching of the cyclopentene ring.
e Various C-H bending frequencies.

Predicted *H and 13C NMR spectral data are available from some chemical data vendors,
though experimentally obtained and assigned spectra are not readily found in the searched
literature.[8] For ethylcyclopentane, a related saturated compound, detailed NMR data is
available which can provide a basis for predicting the spectrum of 3-Ethylcyclopentene.[9]

Synthesis of 3-Ethylcyclopentene

While a specific, detailed experimental protocol for the synthesis of 3-Ethylcyclopentene is not
widely published, a plausible and common method for the synthesis of alkenes is the acid-
catalyzed dehydration of an alcohol.[10][11] In this case, the likely precursor would be 1-
Ethylcyclopentanol (CAS: 1462-96-0).[12]

The synthesis of 3-Ethylcyclopentene can be achieved through the E1 elimination reaction of
1-Ethylcyclopentanol. This reaction is typically catalyzed by a strong acid, such as sulfuric acid
or phosphoric acid, and driven by heat.[10][11] The hydroxyl group is protonated by the acid,
forming a good leaving group (water). Departure of the water molecule results in a tertiary
carbocation, which is then deprotonated by a weak base (such as water or the conjugate base
of the acid) to form the alkene.

Reactants
Products
(1-Ethylcyclopentanom DNohudiation
TR Water (Hz0)
Reagents
H2S0a4 / H3POa
(catalyst)
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Caption: Proposed synthesis of 3-Ethylcyclopentene via acid-catalyzed dehydration of 1-
Ethylcyclopentanol.

The following is a general procedure for the acid-catalyzed dehydration of a secondary or
tertiary alcohol to an alkene, adapted for the synthesis of 3-Ethylcyclopentene from 1-
Ethylcyclopentanol.

Materials:

e 1-Ethylcyclopentanol

o Concentrated Sulfuric Acid (H2S04) or Phosphoric Acid (H3POa4)

o Saturated sodium bicarbonate solution (NaHCO3)

o Saturated sodium chloride solution (brine)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)

« Distillation apparatus

e Separatory funnel

¢ Round-bottom flask

e Heating mantle

Procedure:

e Reaction Setup: In a round-bottom flask, place 1-Ethylcyclopentanol. Cool the flask in an ice
bath.

o Acid Addition: Slowly add a catalytic amount of concentrated sulfuric acid or phosphoric acid
to the cooled alcohol with gentle swirling.
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o Dehydration: Assemble a distillation apparatus with the round-bottom flask. Gently heat the
mixture using a heating mantle. The lower boiling point alkene product, 3-
Ethylcyclopentene, will distill as it is formed.

o Workup: Transfer the distillate to a separatory funnel. Wash the organic layer with a
saturated sodium bicarbonate solution to neutralize any residual acid. Subsequently, wash
with water and then with brine.

e Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

 Purification: Decant or filter the dried liquid into a clean, dry distillation flask. Purify the 3-
Ethylcyclopentene by fractional distillation.

o Characterization: Characterize the final product using spectroscopic methods (GC-MS, IR,
NMR) and determine the boiling point.

Safety and Handling

3-Ethylcyclopentene is a flammable liquid and should be handled with appropriate safety
precautions.[1] It is harmful if swallowed.[4]

Precautionary Measures:

o Keep away from sources of ignition.[1]

o Keep the container in a well-ventilated place.[1]

» Take precautionary measures against static discharges.[1]

o Wear suitable protective clothing, gloves, and eye/face protection.
¢ Wash hands thoroughly after handling.

e Do not eat, drink, or smoke when using this product.

In case of ingestion, call a poison center or doctor if you feel unwell and rinse your mouth.[8]

Logical Relationships and Workflows
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The overall workflow for the synthesis and characterization of 3-Ethylcyclopentene can be
visualized as follows:

Start:
1-Ethylcyclopentanol

Acid-Catalyzed
Dehydration

Aqueous Workup
(Neutralization & Washing)

Drying with
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Fractional
Distillation
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Caption: General workflow for the synthesis and characterization of 3-Ethylcyclopentene.

This guide provides a foundational understanding of 3-Ethylcyclopentene for research and
development purposes. For specific applications, further investigation into its reactivity and
biological properties may be required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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